Cas no 1379951-95-7 (2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone)

• Product Name: 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone
• CAS No: 1379951-95-7
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 5251448
• Update Time: 2025-06-08

2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,2-difluoro-1,3-dioxaindan-4-yl)ethan-1-one
• 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone
• Ethanone, 2-amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)-

• Inchi： 1S/C9H7F2NO3/c10-9(11)14-7-3-1-2-5(6(13)4-12)8(7)15-9/h1-3H,4,12H2
• InChI Key： LTHRFBFQBMERMX-UHFFFAOYSA-N
• SMILES： FC1(OC2=CC=CC(C(CN)=O)=C2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6

Additional information on 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone

Recent Advances in the Study of 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone (CAS: 1379951-95-7)

The compound 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone (CAS: 1379951-95-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone, which serves as a key intermediate in the preparation of various pharmacologically active molecules. The presence of the difluorobenzodioxole moiety and the amino ketone functional group makes this compound a valuable scaffold for the development of novel bioactive agents. Researchers have employed advanced synthetic methodologies, including multi-step organic transformations and catalytic processes, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary investigations have demonstrated that 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone exhibits promising interactions with several enzymatic targets. Notably, it has shown inhibitory effects on specific kinases and proteases, which are implicated in various disease pathways. These findings suggest potential applications in oncology, neurology, and infectious diseases. Further in vitro and in vivo studies are underway to elucidate the compound's mechanism of action and therapeutic potential.

One of the most significant breakthroughs in recent research involves the structural modification of 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone to enhance its pharmacokinetic properties. By introducing various substituents to the amino and ketone groups, researchers have developed derivatives with improved solubility, stability, and bioavailability. These derivatives are currently being evaluated in preclinical models to assess their efficacy and safety profiles.

Another area of active research is the exploration of the compound's role in drug delivery systems. Due to its unique chemical properties, 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone has been incorporated into nanoparticle formulations and prodrug designs. These innovative approaches aim to enhance targeted delivery and reduce off-target effects, thereby improving therapeutic outcomes.

In conclusion, 2-Amino-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanone (CAS: 1379951-95-7) represents a promising candidate for further development in the pharmaceutical industry. Its synthetic accessibility, diverse biological activities, and potential for structural optimization make it a valuable asset in drug discovery. Future research should focus on advancing the compound through clinical trials and exploring its applications in combination therapies.